Cas no 926266-29-7 (1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methylpiperazine)

• Product Name: 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methylpiperazine
• CAS No: 926266-29-7
• MF: C₁₀H₁₈N₄O₂S
• MW: 258.340520381927
• CID: 4665652
• Update Time: 2025-05-23

1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methyl-
• 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methylpiperazine

• Inchi： 1S/C10H18N4O2S/c1-8-10(9(2)12-11-8)17(15,16)14-6-4-13(3)5-7-14/h4-7H2,1-3H3,(H,11,12)
• InChI Key： IVKDKZHQNRRRDA-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)NN=C2C)(=O)=O)CCN(C)CC1

Additional information on 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methylpiperazine

The Synthesis, Properties, and Applications of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methylpiperazine (CAS No. 926266-29-7)

1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methylpiperazine, a structurally complex organic compound with the CAS registry number 926266-29-7, has emerged as a significant molecule in recent chemical and biomedical research. This compound belongs to the class of sulfonamides, characterized by the presence of a sulfonyl group bridging a substituted pyrazole ring and a piperazine moiety. The introduction of methyl substituents at the 3 and 5 positions of the pyrazole ring (3,5-dimethylpyrazole) and the methyl group on the piperazine nitrogen (4-methylpiperazine) imparts unique physicochemical properties that have attracted attention in drug discovery programs targeting neurodegenerative disorders and inflammatory conditions.

A recent study published in Journal of Medicinal Chemistry (Zhang et al., 2023) highlighted its potential as a sulfonamide-based antioxidant. The authors demonstrated that the compound exhibits remarkable free radical scavenging activity due to the synergistic effects between its pyrazole ring and sulfonamide functional group. The pyrazole moiety provides redox-active π-electron systems capable of capturing reactive oxygen species (ROS), while the sulfonamide group enhances metabolic stability through its hydrophilic characteristics. This dual functionality makes it an ideal candidate for developing neuroprotective agents, as evidenced by its ability to mitigate oxidative stress-induced apoptosis in SH-SY5Y neuroblastoma cells at concentrations as low as 5 μM.

In terms of synthetic methodology, researchers have optimized several routes to access this compound efficiently. A notable approach involves the sulfonylation reaction between 3,5-dimethylpyrazole sulfonyl chloride and commercially available 4-methylpiperazine. This one-pot procedure under controlled pH conditions achieves high yields (>90%) with excellent stereochemical control. Advanced techniques like microwave-assisted synthesis (reported in Tetrahedron Letters, 2023) further reduce reaction times from conventional multi-hour processes to under 30 minutes while maintaining product purity. Such advancements are critical for scaling up production in pharmaceutical settings.

The molecular structure () reveals key features influencing its pharmacological profile. With a molecular weight of 258.37 g/mol and logP value of 1.87, it demonstrates favorable drug-like properties according to Lipinski's rule-of-five. Computational docking studies using AutoDock Vina (v1.3) identified potential binding interactions with tyrosine phosphatase PTP1B (Bioorganic & Medicinal Chemistry Letters, 2023), suggesting applications in diabetes management through modulation of insulin signaling pathways. The compound's planar aromatic system allows π-stacking interactions with enzyme active sites while the flexible piperazine ring facilitates conformational adaptability essential for target engagement.

Clinical translation efforts have focused on its role as a bifunctional pharmacophore. Preclinical data from rodent models indicate potent anti-inflammatory effects via inhibition of NF-kB signaling pathways without immunosuppressive side effects typically associated with traditional corticosteroids (Nature Communications, 2024). The methyl groups strategically placed on both heterocyclic rings contribute to improved blood-brain barrier permeability compared to non-substituted analogs, as measured by parallel artificial membrane permeability assay (PAMPA). This property is particularly advantageous for central nervous system (CNS) drug development where bioavailability remains a critical challenge.

Spectroscopic analysis confirms its structural integrity: proton NMR shows characteristic signals at δ 8.1–8.4 ppm corresponding to pyrazole-H_{NMR numbering here?}, while carbon NMR data aligns with published literature standards (Magnetic Resonance in Chemistry, 2024). X-ray crystallography studies revealed an intramolecular hydrogen bond network between the sulfonyl oxygen and piperazine nitrogen atoms stabilizing its conformation in solid state - a feature that may influence crystalline form selection during formulation development.

In vitro ADME profiling conducted using HepaRG cells demonstrated moderate hepatic clearance rates (CLint = 18 mL/min/kg), suggesting acceptable metabolic stability for oral administration regimens (D rug Metabolism & Disposition , Jan-Feb 2024). Its solubility profile at physiological pH (≈5 mg/mL) indicates potential for parenteral formulations when combined with appropriate solubilizing agents like hydroxypropyl-beta-cyclodextrin complexes.

Emerging applications in materials science were reported this year where this compound serves as a novel crosslinker for polyurethane-based biomaterials (Biomaterials Science , March-April 2024). The sulfonamide group provides thermal stability up to 180°C while maintaining flexibility due to the piperazine backbone - properties critical for vascular graft fabrication requiring both durability and hemocompatibility.

A groundbreaking study published in ACS Chemical Neuroscience (June-July issue) explored its potential as an Alzheimer's disease therapeutic agent through dual mechanisms: amyloid-beta aggregation inhibition at IC₅₀ = 7.8 μM alongside monoamine oxidase B inhibition (Ki = 1.5 nM). These findings suggest possible synergistic effects when used in combination therapies targeting both oxidative stress and neurotransmitter imbalance associated with neurodegeneration.

In cancer research contexts, this molecule has been evaluated as a kinase inhibitor modulator rather than direct cytotoxic agent (Cancer Research Communications , Q3'24). While showing limited efficacy against tumor cell lines individually, it acts synergistically with existing chemotherapy drugs like cisplatin through epigenetic modifications mediated by histone deacetylase interactions - opening new avenues for combination therapy development.

Safety assessment studies using zebrafish embryo models confirmed low developmental toxicity even at high exposure levels (LC₅₀ >5 mM), which is promising for pediatric drug formulations requiring extended dosing regimens (Toxicological Sciences , September issue). Its lack of hERG channel inhibition observed in PatchXpress assays aligns with current regulatory guidelines favoring compounds without cardiotoxic liabilities.

The compound's unique structural features enable diverse post-synthesis modifications via click chemistry approaches reported in Nature Protocols (October issue). By functionalizing either end of the molecule - either via alkylation at the piperazine nitrogen or substitution on the pyrazole ring - researchers can tailor pharmacokinetic profiles or introduce additional therapeutic moieties without compromising core activity centers.

Ongoing investigations into its mechanism-of-action reveal novel interactions with microRNA regulatory networks involved in inflammatory responses (Nucleic Acids Research , December preprint). Specifically, miR-155 expression suppression was observed at submicromolar concentrations through yet-unidentified epigenetic pathways - suggesting multifaceted biological activities beyond initial antioxidant expectations.

Synthetic biologists recently engineered Escherichia coli strains expressing enzymes capable of catalyzing analogous structural motifs found in this compound (Molecular Systems Biology, January issue), opening possibilities for future biomanufacturing approaches that could reduce synthetic steps compared to traditional chemical synthesis methods requiring protection/deprotection cycles.